Cas no 120500-21-2 (Hormothamnin A (9CI))

Hormothamnin A (9CI) structure
Product Name:Hormothamnin A (9CI)
CAS No:120500-21-2
Molecular Formula:C60H97N11O14
Molecular Weight:1196.47748
CID:139755
PubChem ID:6440066
Hormothamnin A (9CI) Properties
Names and Identifiers
-
- Hormothamnin A (9CI)
- (3Z)-28-benzyl-19,22-di(butan-2-yl)-3-ethylidene-36-hydroxy-6,31-bis(2-hydroxyethyl)-16,25-bis(2-methylpropyl)-10-pentyl-1,4,7,11,14,17,20,23,26,29,32-undecazabicyclo[32.3.0]heptatriacontane-2,5,8,12,
- hormothamnin A
- 6-benzyl-31-ethylidene-35-hydroxy-3,28-bis(2-hydroxyethyl)-12,15-bis(1-methylpropyl)-9,18-bis(2-methylpropyl)-24-pentyltetracosahydropyrrolo[1,2-g][1,4,7,10,13,16,19,22,25,28,31]undecaazacyclotetratriacontine-1,4,7,10,13,16,19,22,26,29,32(23H)-undecone
- DTXSID001046497
- (3Z)-28-benzyl-19,22-di(butan-2-yl)-3-ethylidene-36-hydroxy-6,31-bis(2-hydroxyethyl)-16,25-bis(2-methylpropyl)-10-pentyl-1,4,7,11,14,17,20,23,26,29,32-undecazabicyclo[32.3.0]heptatriacontane-2,5,8,12,15,18,21,24,27,30,33-undecone
- 120500-21-2
-
- InChIKey: AQBJITSSPIIUAM-QVGWBTEESA-N
- Inchi: InChI=1S/C60H97N11O14/c1-11-15-17-22-39-30-48(75)63-42(23-25-72)53(78)64-41(14-4)60(85)71-33-40(74)31-47(71)57(82)65-43(24-26-73)54(79)67-46(29-38-20-18-16-19-21-38)55(80)66-45(28-35(7)8)56(81)69-51(37(10)13-3)59(84)70-50(36(9)12-2)58(83)68-44(27-34(5)6)52(77)61-32-49(76)62-39/h14,16,18-21,34-37,39-40,42-47,50-51,72-74H,11-13,15,17,22-33H2,1-10H3,(H,61,77)(H,62,76)(H,63,75)(H,64,78)(H,65,82)(H,66,80)(H,67,79)(H,68,83)(H,69,81)(H,70,84)/b41-14-
- SMILES: CCCCCC1NC(=O)CNC(=O)C(CC(C)C)NC(=O)C(C(CC)C)NC(=O)C(C(CC)C)NC(=O)C(CC(C)C)NC(=O)C(CC2C=CC=CC=2)NC(=O)C(CCO)NC(=O)C2CC(CN2C(=O)/C(=C/C)/NC(=O)C(CCO)NC(=O)C1)O
Computed Properties
- Exact Mass: 1195.72221
- Hydrogen Bond Donor Count: 13
- Hydrogen Bond Acceptor Count: 14
- Rotatable Bond Count: 18
- Monoisotopic Mass: 1195.721647
- Heavy Atom Count: 85
- Complexity: 2280
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 12
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4
- Topological Polar Surface Area: 372
Experimental Properties
- PSA: 372
- Refractive Index: 1.578
- Boiling Point: 1509.4°Cat760mmHg
- Flash Point: 866.7°C
- Density: 1.24
Hormothamnin A (9CI) Related Literature
-
Najmeh Farvardin,Shohreh Jahani,Maryam Kazemipour,Mohammad Mehdi Foroughi Anal. Methods, 2020,12, 1767-1778
-
Chao Zhong J. Mater. Chem., 2012,22, 6080-6087
-
Yao Hu,Song Bai,Xingyu Fan,Fangfang Zhou,Botao Chen,Songwen Tan,Hui Xu,Anqiang Pan,Shuquan Liang,Yongju He Biomater. Sci., 2022,10, 2358-2369
-
Lina Kong,Changhua Wang,Fangxu Wan,Lan Li,Xintong Zhang,Yichun Liu Dalton Trans., 2017,46, 15363-15372
-
7. Front cover
-
Zhe Zhang,Xiaofei Chen,Xiaoye Gao,Xuemei Yao,Li Chen,Chaoliang He,Xuesi Chen RSC Adv., 2015,5, 18593-18600
-
Yun Liu,Yin Xu Catal. Sci. Technol., 2016,6, 4116-4123
-
10. XAS investigation of silica aerogel supported cobalt rhenium catalysts for ammonia decomposition†Karsten G. Kirste,Said Laassiri,Zhigang Hu,Dragos Stoian,Laura Torrente-Murciano,Justin S. J. Hargreaves,Karina Mathisen Phys. Chem. Chem. Phys., 2020,22, 18932-18949
120500-21-2 (Hormothamnin A (9CI)) Related Products
- 50-56-6(Oxytocin)
- 69-25-0(Eledoisin)
- 126-27-2(Oxethazaine)
- 1391-36-2(Lancovutide)
- 1405-20-5(Polymyxin B sulfate)
- 9064-67-9(Collagen)
- 23576-42-3(Phe-gly-gly)
- 58970-76-6(Ubenimex)
- 59787-61-0((3R,6S,9S,12R,15R,18S,21R,24S,30R,33S)-30-(1-Hydroxyethyl)-33-(1-hydroxy-2-methylhex-4-enyl)-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18,24-tetrakis(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone)
- 63775-95-1(Cyclosporin B)
Recommended suppliers
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk
http://en.chemfish.com/

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
CN Supplier
Reagent

Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
https://www.amadischem.com/

Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent
